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Compound of Interest

1-(4-Fluorophenyl)-2-morpholino-
Compound Name:
ethanone

Cat. No.: B8317515

Get Quote

Executive Summary & Chemical Context[1][2][3][4]
[S1[6][71[8][°]

1-(4-Fluorophenyl)-2-morpholino-ethanone (CAS: 462-23-7) is a fluorinated amino-ketone,

frequently utilized as a pharmacophore building block in the synthesis of antibiotics (e.qg.,
Linezolid analogs) and psychotropic agents.[1]

Operational Criticality: Unlike standard organic waste, this compound presents a dual-hazard
profile for disposal:

e Halogen Content: The fluorine atom requires the waste to be directed to Halogenated Waste
Streams.[1] Incineration in non-specialized units can generate Hydrofluoric Acid (HF),
damaging scrubbers and violating emissions standards.

o Basic Nitrogen: The morpholine moiety renders the compound basic.[1] Accidental mixing
with strong oxidizing acids (e.g., Nitric Acid) can result in violent exothermic reactions or the
formation of unstable N-nitroso compounds.[1]
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Chemical Profile & Hazard Assessment

Before initiating disposal, verify the material against this profile to ensure downstream

compatibility.
Parameter Specification Operational Implication
Unique identifier for waste
CAS Number 462-23-7 )
manifests.[1]
] Heavy organic; likely solid or
Molecular Weight ~223.24 g/mol

viscous oil at RT.[1]

Functional Groups

Fluorophenyl, Morpholine (3°

Amine), Ketone

DO NOT MIX with strong

oxidizers or acids.[1]

GHS Hazards

H315 (Skin Irrit.), H319 (Eye
Irrit.), H302 (Harmful if

swallowed)

Standard PPE (Nitrile gloves,
goggles) required.[1]

Must be segregated from non-

Waste Class Halogenated Organic
halogenated solvents.[1]
] Incompatible with acid
o Basic (pKb ~5-6 est. for ] )
Reactivity chlorides, anhydrides, and

morpholine N)

strong acids.[1]

Waste Stream Decision Logic

Effective disposal relies on strict segregation.[1] The following decision tree illustrates the

required workflow for classifying this specific compound.
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Logic Key

Waste Material:
1-(4-Fluorophenyl)-2-morpholino-ethanone

the presence of the Fluorine atom dictates
the entire mixture is Halogenated Waste.

I
I
I
I
Even if dissolved in non-halogenated solvent, :
I
I
I
I
]

Physical State?

VAN

Solid / Viscous Oil Dissolved in Solvent

/érepare for Pickup X

Action: Dissolve in Minimal
Combustible Solvent (Acetone/EtOH)

Is the Solvent Halogenated?

Trace F requires Halo Stream [Yes (e.g., DCM) No (e.g., Methanol) - *Compound renders mix Halogenated*

DESTINATION:

Halogenated Organic Waste
(High Temp Incineration)

Click to download full resolution via product page

Figure 1: Waste Stream Classification Logic. Note that the presence of the fluorinated solute
overrides the classification of the solvent carrier.[1]

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Substance)

Applicability: Expired shelf stocks, recrystallization residues.[1]

» Container Selection: Use a High-Density Polyethylene (HDPE) wide-mouth jar.[1] Glass is
acceptable but poses a breakage risk.[1]
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» Solvation (Recommended): While solid disposal is permitted in some jurisdictions, dissolving
the solid in a compatible solvent (Acetone or Ethanol) facilitates safer incineration injection.

[1]
o Ratio: Dissolve 1g of substance in ~5-10mL of solvent.[1]
e Labeling: Apply a hazardous waste label clearly stating:
o "Halogenated Organic Waste"[2][1]
o "Contains: 1-(4-Fluorophenyl)-2-morpholino-ethanone"[1]
o "Hazard: Irritant, Basic"[1]

o Storage: Store in a secondary containment tray within a flammables cabinet until pickup.

Protocol B: Reaction Mixtures (Liquid Waste)

Applicability: Mother liquors, extraction layers.[1]
e pH Check: Verify the pH of the waste solution.[1]

o If pH < 4 (Acidic): The morpholine nitrogen may be protonated.[1] Neutralize slowly with
Sodium Bicarbonate (NaHCO3) to pH 6-8 to prevent acid-catalyzed degradation or
container corrosion.[1]

e Segregation: Pour into the Halogenated Waste carboy (typically red or yellow tagged).[1]

o Critical: Do NOT pour into the "Non-Halogenated" (blue tag) carboy.[1] Even 1% fluorine
content can trigger regulatory fines if found in non-halogenated streams.[1]

e Log Entry: Record the volume and approximate concentration on the waste container's
accumulation log.

Spill Management & Emergency Response

In the event of a benchtop spill, immediate containment is required to prevent exposure and
tracking.
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1. Alert & Evacuate 2. Don PPE 3. Containment
Immediate Area (Nitrile Gloves, Goggles, Lab Coat) Circle spill with absorbent socks

4. Absorption 5. Collection 6. Decontamination
Cover with Vermiculite or Sand Scoop into HDPE Waste Jar Wash surface with soap & water

Click to download full resolution via product page
Figure 2: Emergency Spill Response Workflow.
Spill Cleanup Kit Requirements:

e Absorbent: Vermiculite, sand, or commercial "Universal” pads.[1] (Do not use sawdust if
strong oxidizers are present in the lab, though compatible with this specific chemical).

» Neutralizer: Not strictly required as the compound is weakly basic, but a mild citric acid wash
can help remove sticky amine residues from surfaces.[1]

Regulatory Compliance (US EPA/RCRA Context)

While 1-(4-Fluorophenyl)-2-morpholino-ethanone is not explicitly listed on the RCRA P-list or
U-list, it is regulated under "Characteristic" and "Process" waste rules.[1]

Regulatory Category Classification Action Required

If dissolved in flammable

RCRA Code D001 (Ignitable)
solvents (Acetone/MeOH).[1]

Unless TCLP proves leaching,
) ] it is not D-listed toxic, but must

RCRA Code Not Listed (Toxic) ]
be treated as toxic due to GHS

profile.[1]

Mandatory. EPA requires
specific destruction methods
(e.g., 99.99% DRE) for

halogenated organics [1].[1]

Waste Stream Halogenated Solvents

Likely "Toxic solid, organic,
o n.o.s." or "Organohalogen
DOT Shipping UN 2811 or UN 3277 )
compound" depending on

formulation.[1]
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Self-Validation Step: Before sealing any waste container, ask: "Does this container hold any
oxidizers?" If yes, DO NOT ADD this amine-containing compound.[1] Segregate immediately to
prevent N-oxide formation or exothermic pressure buildup.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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